Cas no 51954-52-0 (Pyridine, 5-methyl-2-[(4-methylphenyl)sulfonyl]-)
51954-52-0 structure
Product Name:Pyridine, 5-methyl-2-[(4-methylphenyl)sulfonyl]-
CAS No:51954-52-0
MF:C13H13NO2S
MW:247.3128221035
CID:1575398
Update Time:2024-08-24
Pyridine, 5-methyl-2-[(4-methylphenyl)sulfonyl]- Chemical and Physical Properties
Names and Identifiers
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- Pyridine, 5-methyl-2-[(4-methylphenyl)sulfonyl]-
- 5-methyl-2-tosylpyridine
- 5-Methyl-2-[(4-methylphenyl)sulfonyl]pyridine
-
- Inchi: 1S/C13H13NO2S/c1-10-3-6-12(7-4-10)17(15,16)13-8-5-11(2)9-14-13/h3-9H,1-2H3
- InChI Key: OWNRCUDGGYRAKP-UHFFFAOYSA-N
- SMILES: C1(S(C2=CC=C(C)C=C2)(=O)=O)=NC=C(C)C=C1
Computed Properties
- Exact Mass: 247.06679
Experimental Properties
- Density: 1.214±0.06 g/cm3(Predicted)
- Melting Point: 148-150 °C
- Boiling Point: 423.5±40.0 °C(Predicted)
- PSA: 47.03
- pka: -1.31±0.29(Predicted)
Pyridine, 5-methyl-2-[(4-methylphenyl)sulfonyl]- Related Literature
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
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